Cas no 80751-03-7 (2-Butenoic acid, 2-acetyl-3-methoxy-, methyl ester)

2-Butenoic acid, 2-acetyl-3-methoxy-, methyl ester structure
80751-03-7 structure
Product Name:2-Butenoic acid, 2-acetyl-3-methoxy-, methyl ester
CAS No:80751-03-7
MF:C8H12O4
MW:172.178483009338
CID:705091
PubChem ID:14968848
Update Time:2025-04-19

2-Butenoic acid, 2-acetyl-3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 2-acetyl-3-methoxy-, methyl ester
    • methyl 2-acetyl-3-methoxybut-2-enoate
    • CS-0458906
    • SCHEMBL14282781
    • Methyl (E)-2-acetyl-3-methoxybut-2-enoate
    • 69122-24-3
    • 943910-00-7
    • MFCD19981463
    • 2-Acetyl-3-methoxybut-2-enoic acid methyl ester
    • 2-acetyl-3-methoxy-but-2-enoic acid methyl ester
    • 80751-03-7
    • AS-5927
    • Inchi: 1S/C8H12O4/c1-5(9)7(6(2)11-3)8(10)12-4/h1-4H3/b7-6+
    • InChI Key: CPXBIWUHSXPDLL-VOTSOKGWSA-N
    • SMILES: O(C)/C(/C)=C(/C(=O)OC)\C(C)=O

Computed Properties

  • Exact Mass: 172.07355886g/mol
  • Monoisotopic Mass: 172.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.6Ų
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